N1-(4-fluorobenzyl)-N2-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)oxalamide
CAS No.: 2034401-79-9
Cat. No.: VC5106529
Molecular Formula: C19H17FN2O3S2
Molecular Weight: 404.47
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2034401-79-9 |
|---|---|
| Molecular Formula | C19H17FN2O3S2 |
| Molecular Weight | 404.47 |
| IUPAC Name | N-[(4-fluorophenyl)methyl]-N'-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)oxamide |
| Standard InChI | InChI=1S/C19H17FN2O3S2/c20-15-5-3-13(4-6-15)10-21-17(23)18(24)22-12-19(25,14-7-9-26-11-14)16-2-1-8-27-16/h1-9,11,25H,10,12H2,(H,21,23)(H,22,24) |
| Standard InChI Key | HUARDNWHNPNDEM-UHFFFAOYSA-N |
| SMILES | C1=CSC(=C1)C(CNC(=O)C(=O)NCC2=CC=C(C=C2)F)(C3=CSC=C3)O |
Introduction
N1-(4-fluorobenzyl)-N2-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)oxalamide is a synthetic organic compound that has garnered attention in various fields of scientific research due to its unique structural features and potential applications. This compound belongs to the category of oxalamides, which are derivatives of oxalic acid where the hydrogen atoms are replaced by amine groups. It is characterized by the presence of a fluorobenzyl group, thiophenyl groups, and an oxalamide moiety, contributing to its distinctive chemical properties and reactivity.
Synthesis
The synthesis of N1-(4-fluorobenzyl)-N2-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)oxalamide typically involves multiple steps. Optimization of reaction conditions, including temperature, time, and solvent choice, is crucial for maximizing yield and purity. Industrial methods may employ continuous flow reactors to ensure consistent production quality.
Potential Applications
This compound has potential applications in various scientific fields due to its unique structural features. While specific applications are not detailed in the available literature, compounds with similar structures are often explored for their pharmacological activities, including antimicrobial and anticancer properties .
Table: Comparison of Related Compounds
Biological Activity
While specific biological activity data for N1-(4-fluorobenzyl)-N2-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)oxalamide is not available, compounds with similar structures are often investigated for their antimicrobial and anticancer properties. For instance, N1-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)oxalamide exhibits significant biological activity due to its unique structural features.
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